Cas no 27267-70-5 (β-Rubromycin)

β-Rubromycin is a naturally occurring quinone antibiotic derived from Streptomyces species, known for its distinctive red pigment and potent biological activity. It exhibits strong inhibitory effects against Gram-positive bacteria and certain viruses, making it valuable in antimicrobial research. The compound's unique structure, featuring a naphthoquinone core with fused aromatic rings, contributes to its ability to intercalate DNA and inhibit reverse transcriptase, highlighting its potential in virology and oncology studies. β-Rubromycin's redox-active properties also make it a candidate for investigating oxidative stress mechanisms. Its specificity and stability under controlled conditions render it a reliable tool for biochemical and pharmacological applications.

β-Rubromycin structure

Product Name:β-Rubromycin

CAS No:27267-70-5

MF:C₂₇H₂₀O₁₂

MW:536.440508842468

MDL:MFCD03095570

CID:283463

PubChem ID:5464074

Update Time:2025-11-02

β-Rubromycin Chemical and Physical Properties

Names and Identifiers

- Spiro[benzo[1,2-b:5,4-c']dipyran-2(3H),2'(3'H)-naphtho[2,3-b]furan]-7-carboxylicacid, 4,4',9,9'-tetrahydro-8',10-dihydroxy-5',7'-dimethoxy-4',9,9'-trioxo-,methyl ester, (2S)-
- beta-Rubromycin
- methyl (2S)-8',10-dihydroxy-5',7'-dimethoxy-4',9,9'-trioxospiro[3,4-dihydropyrano[4,3-g]chromene-2,2'-3H-benzo[f][1]benzofuran]-7-carboxylate
- Spiro[benzo[1,2-b:5,4-c']dipyran-2(3H),2'(3'H)-naphtho[2,3-b]furan]-7-carboxylicacid, 4,4',9,9...
- Spiro[benzo[1,2-b:5,4-c']dipyran-2(3H),2'(3'H)-naphtho[2,3-b]furan]-7-carboxylicacid, 4,4',9,9'-tetrahydro-8',10-dihydroxy-5'
- (2S)-4,4',9,9'-Tetrahydro-8',10-dihydroxy-5',7'-dimethoxy-4',9,9'-trioxospiro[benzo[1,2-b:5,4-c']dipyran-2(3H),2'(3'H)-naphtho[2,3-b]furan]-7-carboxylic acid methyl ester
- β-Rubromycin
- HB3798
- 27267-70-5
- CHEBI:220591
- CHEMBL2170857
- ??-Rubromycin
- CS-0085691
- Spiro(benzo(1,2-b:5,4-c')dipyran-2(3H),2'(3'H)-naphtho(1,2-b)furan)-7-carboxylic acid, 4,4',5',9-tetrahydro-6',10-dihydroxy-7',9'-dimethoxy-4',5',9-trioxo-, methyl ester
- DTXSID30181715
- methyl (2S)-8',10-dihydroxy-5',7'-dimethoxy-4',9,9'-trioxo-spiro[3,4-dihydropyrano[4,3-g]chromene-2,2'-3H-benzo[f]benzofuran]-7-carboxylate
- BDBM50396098
- HY-122482
- Methyl-8,10'-dihydroxy-5,7-dimethoxy-4,9,9'-trioxo-4,4',9,9'-tetrahydro-3H,3'H-spirofuran-2,2'-pyranochromene]-7'-carboxylate
- methyl (2S)-8',10-dihydroxy-5',7'-dimethoxy-4',9,9'-trioxospiro[3,4-dihydropyrano[4,3-g]chromene-2,2'-3H-benzo[][1]benzouran]-7-carboxylate
- methyl (2S)-8', 10-dihydroxy-5', 7'-dimethoxy-4', 9, 9'-trioxospiro[3, 4-dihydropyrano[4, 3-g]chromene-2, 2'-3H-benzo[f][1]benzofuran]-7-carboxylate
- AKOS040754624
- Spiro[benzo[1,2-b:5,4-c']dipyran-2(3H),2'(3'H)-naphtho[2,3-b]furan]-7-carboxylic acid, 4,4',9,9'-tetrahydro-8',10-dihydroxy-5',7'-dimethoxy-4',9,9'-trioxo-, methyl ester, (2S)-
- methyl (2S)-8',10-dihydroxy-5',7'-dimethoxy-4',9,9'-trioxospiro(3,4-dihydropyrano(4,3-g)chromene-2,2'-3H-benzo(f)(1)benzofuran)-7-carboxylate
- DA-79197
- DTXCID70104206
- MDL： MFCD03095570
- Inchi： 1S/C27H20O12/c1-34-13-8-14(35-2)20(29)18-17(13)19(28)12-9-27(39-24(12)22(18)31)5-4-10-6-11-7-15(25(32)36-3)37-26(33)16(11)21(30)23(10)38-27/h6-8,29-30H,4-5,9H2,1-3H3/t27-/m0/s1
- InChI Key： FXCBZGHGMRSWJD-MHZLTWQESA-N
- SMILES： O1C2C(C3C(=C(C=C(C=3C(C=2C[C@@]21CCC1C=C3C=C(C(=O)OC)OC(C3=C(C=1O2)O)=O)=O)OC)OC)O)=O

Computed Properties

Exact Mass: 536.0954
Monoisotopic Mass: 536.095
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 12
Heavy Atom Count: 39
Rotatable Bond Count: 4
Complexity: 1170
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 164A^2
XLogP3: 4.1

Experimental Properties

Density: 1.67±0.1 g/cm3 (20 ºC 760 Torr),
Boiling Point: 874.8°Cat760mmHg
Flash Point: 298.9°C
Refractive Index: 1.715
Solubility: Insuluble (1.5E-4 g/L) (25 ºC),
PSA: 164.12
LogP: 2.78290

β-Rubromycin Pricemore >>

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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	R275212-5mg	β-Rubromycin	27267-70-5	≥98%	5mg	¥2781.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	R275212-1mg	β-Rubromycin	27267-70-5	≥98%	1mg	¥748.90	2023-09-01
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